Cas no 88090-07-7 (1-Butanol, 4-(tetradecylamino)-)

1-Butanol, 4-(tetradecylamino)- structure
88090-07-7 structure
Product Name:1-Butanol, 4-(tetradecylamino)-
CAS No:88090-07-7
MF:C18H39NO
MW:285.508365869522
CID:645698
PubChem ID:13122239
Update Time:2025-04-19

1-Butanol, 4-(tetradecylamino)- Chemical and Physical Properties

Names and Identifiers

    • 1-Butanol, 4-(tetradecylamino)-
    • 4-(tetradecylamino)butan-1-ol
    • DTXSID80519544
    • SCHEMBL10822905
    • 88090-07-7
    • Inchi: 1S/C18H39NO/c1-2-3-4-5-6-7-8-9-10-11-12-13-16-19-17-14-15-18-20/h19-20H,2-18H2,1H3
    • InChI Key: ICFYMRHZJUXKLO-UHFFFAOYSA-N
    • SMILES: OCCCCNCCCCCCCCCCCCCC

Computed Properties

  • Exact Mass: 285.303164868g/mol
  • Monoisotopic Mass: 285.303164868g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 17
  • Complexity: 162
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.5
  • Topological Polar Surface Area: 32.3Ų
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